Cas no 2229509-70-8 (5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine
• CAS No: 2229509-70-8
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 6194712
• PubChem ID: 165965141
• Update Time: 2025-08-10

5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine
• EN300-1808590
• 2229509-70-8

• Inchi： 1S/C10H9FN2O/c1-6-2-3-7(11)4-8(6)10-9(12)5-13-14-10/h2-5H,12H2,1H3
• InChI Key： ILWGYFCTXPDPNZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Additional information on 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(5-Fluoro-2-methylphenyl)-1,2-oxazol-4-amine (CAS No. 2229509-70-8)

The compound 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine (CAS No. 2229509-70-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole core and the 5-fluoro-2-methylphenyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated heterocycles like 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine has surged due to their enhanced metabolic stability and bioavailability. This compound’s amine functionality further allows for versatile derivatization, making it a hotspot for combinatorial chemistry. A growing number of studies focus on its role in developing next-generation therapeutics, especially in oncology and neurology, where small-molecule modulators are critical. Its CAS No. 2229509-70-8 is frequently cited in patent literature, underscoring its industrial relevance.

From an environmental perspective, the synthesis and application of 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine adhere to green chemistry principles. Innovations in catalytic fluorination and solvent-free reactions have reduced the ecological footprint of its production. This aligns with the global push for sustainable chemical processes, a topic widely searched in academic and industrial forums. Additionally, its stability under physiological conditions makes it a candidate for prodrug design, addressing challenges in drug delivery systems.

The compound’s nomenclature, 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine, reflects its IUPAC-standardized structure, ensuring clarity in scientific communication. Its oxazole ring is a key motif in medicinal chemistry, often associated with antimicrobial and antiviral properties. Recent publications highlight its synergy with bioconjugation techniques, enabling the development of targeted therapies. Such advancements resonate with the rising interest in personalized medicine and AI-driven drug discovery, frequently queried in search engines.

Analytical characterization of CAS No. 2229509-70-8 involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity for research use. The compound’s lipophilic balance and hydrogen-bonding capacity are meticulously optimized for drug-likeness, a focal point in computational chemistry studies. These attributes cater to the growing demand for high-throughput screening compatible molecules, a trending topic in pharmaceutical R&D.

In summary, 5-(5-fluoro-2-methylphenyl)-1,2-oxazol-4-amine (CAS No. 2229509-70-8) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to material science—position it as a compound of enduring scientific and commercial value. As research evolves, its role in addressing global health challenges and technological advancements will likely expand, further solidifying its importance in the chemical landscape.